N-[4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]cyclohexanecarboxamide

• IUPAC Name: N-[4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C25H27NO6/c1-29-19-13-16(14-20(30-2)23(19)31-3)21-22(27)17-11-7-8-12-18(17)32-25(21)26-24(28)15-9-5-4-6-10-15/h7-8,11-15H,4-6,9-10H2,1-3H3,(H,26,28)
• InChI Key: STVDLLQDPDXHDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=C(OC3=CC=CC=C3C2=O)NC(=O)C4CCCCC4
• Molecular Formula: C25H27NO6
• Molecular Weight: 437.5 g/mol

Description

“N-[4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]cyclohexanecarboxamide” is a chemical compound. It is related to flavonoids, which are organic molecular entities based on derivatives of a phenyl-substituted 1-phenylpropane possessing a C15 or C16 skeleton.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel 3,4,5-trimethoxycinnamamide-tethered 1,2,3-triazole derivatives were prepared by the click reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl) acrylamide with different aryl azides.

Scientific Research Applications

Anticancer Activity

• STK714696 has been investigated for its potential as an anticancer agent. Its structural features make it an interesting candidate for inhibiting cancer cell growth or metastasis. .

Metal-Organic Frameworks (MOFs)

• MOFs are hybrid materials with high porosity and large surface area. They find applications in drug delivery, imaging, and sensing. .

Antimalarial Properties

• The 4-oxo derivatives of pyrrole-3-carboxylic acids, including STK714696, have shown antimalarial activity. .

HIV-1 Protease Inhibition

• STK714696’s structural similarity to other bioactive compounds has led to investigations into its potential as an HIV-1 protease inhibitor. .

Organic Synthesis and Medicinal Chemistry

• STK714696’s synthetic accessibility and unique structure make it valuable in organic synthesis. .

Biological Probes and Imaging Agents

• Researchers have explored STK714696 as a biological probe or imaging agent. .

Future Directions

The future directions for “N-[4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]cyclohexanecarboxamide” could involve further investigation into its potential biological activities, given the promising results seen with related compounds.

Mechanism of Action

Target of Action

Compounds containing the 3,4,5-trimethoxyphenyl (tmp) group, which is present in stk714696, have been known to inhibit various targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

Tmp-containing compounds have shown notable anti-cancer effects by effectively inhibiting their targets . The TMP group plays a critical role in fitting the colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer .

Biochemical Pathways

Tmp-containing compounds have demonstrated remarkable multi-activity or specific targeting, surpassing the activity of other derivatives at comparable concentrations .

Pharmacokinetics

Natural products like tmp-containing compounds often allow the possibility for biological activity or structural modification to improve potency and pharmacokinetics .

Result of Action

Tmp-containing compounds have displayed notable anti-cancer effects . They have also shown promising anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis .